2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile

• CAS RN: 28559-55-9
• Molecular Formula: C15H12N2OS
• Molecular Weight: 268.3 g/mol
• IUPAC Name: 4-methylsulfanyl-2-oxo-5,6-dihydro-1H-benzo[h]quinoline-3-carbonitrile
• InChI: InChI=1S/C15H12N2OS/c1-19-14-11-7-6-9-4-2-3-5-10(9)13(11)17-15(18)12(14)8-16/h2-5H,6-7H2,1H3,(H,17,18)
• InChI Key: GUUCCZXZHBJWHQ-UHFFFAOYSA-N
• SMILES: CSC1=C(C(=O)NC2=C1CCC3=CC=CC=C32)C#N

Description

2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile, also known as Clioquinol, is a synthetic compound that has been used for various scientific research applications. It is a member of the quinoline family and has been studied for its potential use in treating various diseases.

Mechanism of Action

The mechanism of action of 2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile is not fully understood, but it is believed to involve the chelation of metal ions, particularly zinc and copper. This chelation disrupts the function of enzymes that require these metal ions, leading to the inhibition of various cellular processes.
Biochemical and Physiological Effects
2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile has been shown to have various biochemical and physiological effects, including the inhibition of metal ion-dependent enzymes, the induction of apoptosis in cancer cells, and the reduction of amyloid beta levels in Alzheimer's disease. Additionally, 2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile has been shown to have anti-inflammatory properties and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile in lab experiments is its ability to chelate metal ions, which can be useful in studying the function of metal ion-dependent enzymes. Additionally, 2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile has been shown to have a low toxicity profile, making it a relatively safe compound to use in experiments. However, one limitation of using 2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile is its potential to interfere with other metal ion-dependent processes in cells, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile. One area of research is the development of more potent and selective analogs of 2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile for use in treating various diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile and its effects on various cellular processes. Finally, the potential use of 2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile as a therapeutic agent for other diseases, such as Parkinson's disease and Huntington's disease, should be explored.

Synthesis Methods

2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile can be synthesized through a multi-step process involving the reaction of 8-hydroxyquinoline with methyl iodide and sodium hydride. This reaction produces 8-methylthioquinoline, which is then reacted with cyanogen bromide to produce 2-hydroxy-4-(methylthio)quinoline. Finally, this compound is reacted with malononitrile to produce 2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile.

Scientific Research Applications

2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile has been studied for its potential use in treating various diseases, including Alzheimer's disease, cancer, and infectious diseases. In Alzheimer's disease, 2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile has been shown to reduce the levels of amyloid beta, a protein that is believed to contribute to the development of the disease. In cancer, 2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In infectious diseases, 2-Hydroxy-4-(methylthio)-5,6-dihydrobenzo(h)quinoline-3-carbonitrile has been shown to have antibacterial and antiviral properties.